Cas no 122520-81-4 (2-Propenamide, 2-cyano-3-(4-hydroxyphenyl)-, (2E)-)

• Product Name: 2-Propenamide, 2-cyano-3-(4-hydroxyphenyl)-, (2E)-
• CAS No: 122520-81-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1213961
• PubChem ID: 273075
• Update Time: 2025-04-20

2-Propenamide, 2-cyano-3-(4-hydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(4-hydroxyphenyl)-, (2E)-
• 2-cyano-3-(4-hydroxyphenyl)prop-2-enamide
• DTXSID40297775
• CHEBI:170025
• 2-cyano-3-(4-hydroxyphenyl)acrylamide
• NCI60_012683
• 122520-81-4
• NCI60_000429
• ST 494

• Inchi： 1S/C10H8N2O2/c11-6-8(10(12)14)5-7-1-3-9(13)4-2-7/h1-5,13H,(H2,12,14)
• InChI Key： ILLYSIXRHPOKIQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=C(C#N)C(N)=O)=CC=1

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives